Cas no 2227765-17-3 (rac-(1R,2R)-2-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanamine
• CAS No: 2227765-17-3
• MF: C₁₃H₁₅BrN₂
• MW: 279.175602197647
• CID: 6396203
• PubChem ID: 165639375
• Update Time: 2025-06-28

rac-(1R,2R)-2-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanamine
• 2227765-17-3
• rac-[(1R,2R)-2-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropyl]methanamine
• EN300-1916007

• Inchi： 1S/C13H15BrN2/c1-16-11-5-3-2-4-9(11)12(14)13(16)10-6-8(10)7-15/h2-5,8,10H,6-7,15H2,1H3/t8-,10+/m0/s1
• InChI Key： AQHYRQYRQXSYIY-WCBMZHEXSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 278.04186g/mol
• Monoisotopic Mass: 278.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31Ų

Additional information on rac-(1R,2R)-2-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,2R)-2-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanamine (CAS No. 2227765-17-3)

The compound rac-(1R,2R)-2-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanamine (CAS No. 2227765-17-3) is a chiral cyclopropane derivative featuring a brominated indole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. The presence of both the cyclopropylmethanamine and 3-bromo-1-methyl-1H-indole groups makes it a versatile intermediate for drug discovery, particularly in the development of CNS-targeting therapeutics and enzyme modulators.

Recent studies highlight the growing demand for chiral amine derivatives like rac-(1R,2R)-2-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanamine in asymmetric synthesis. Researchers are actively exploring its applications in creating GPCR ligands and kinase inhibitors, aligning with trends in personalized medicine. The compound’s bromine substituent offers strategic sites for further functionalization via cross-coupling reactions, a feature frequently searched in AI-driven retrosynthesis tools.

From a synthetic chemistry perspective, the cyclopropane ring in this molecule contributes to conformational rigidity, a property highly valued in medicinal chemistry optimization. Computational chemistry databases show increased queries about strain energy calculations for similar frameworks, reflecting industry interest in three-dimensional drug design. The 1-methylindole component additionally provides π-stacking capabilities, relevant to protein-ligand interaction studies trending in cryo-EM research communities.

Analytical characterization of CAS 2227765-17-3 typically involves HPLC chiral separation to resolve enantiomers, a technique widely discussed in pharmaceutical QA/QC forums. Stability studies indicate proper storage under inert atmosphere due to sensitivity of the secondary amine group, with many researchers searching for amine protection strategies in peptide coupling reactions.

The agrochemical sector has shown parallel interest in this scaffold for developing next-generation crop protection agents, particularly as indole alkaloid analogs gain traction in biopesticide development. Patent analysis reveals growing IP activity around brominated heterocycles, coinciding with search engine trends for green chemistry halogenation methods.

Environmental fate studies of related compounds suggest the cyclopropylamine moiety undergoes distinct metabolic pathways, a hot topic in ADME prediction algorithms. This aligns with frequent searches about metabolite identification using LC-MS/MS techniques in pharmacokinetic research.

Supply chain data indicates rac-(1R,2R)-2-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanamine is primarily utilized by contract research organizations specializing in fragment-based drug discovery. The compound’s molecular weight (279.15 g/mol) and LogP (~2.8) parameters make it suitable for lead-like compound libraries, a recurring theme in virtual screening webinars.

Recent advancements in continuous flow chemistry have enabled more efficient synthesis of such strained architectures, addressing common search queries about scalable cyclopropanation methods. The 3-bromo substitution pattern specifically facilitates Sonogashira couplings, as evidenced by its inclusion in several click chemistry toolkits.

In biological systems, derivatives of this scaffold demonstrate interesting blood-brain barrier permeability characteristics, correlating with rising interest in neurotherapeutic agents. The methyl group at the indole nitrogen enhances metabolic stability, a feature frequently optimized in CYP450 inhibition studies.

Quality control protocols for CAS 2227765-17-3 emphasize chiral purity verification through circular dichroism spectroscopy, reflecting industry standards for chiral drug intermediates. These analytical requirements generate substantial discussion in pharmaceutical compliance forums and regulatory science communities.